Cas no 1803738-73-9 (6-Iodo-3-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1803738-73-9
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4906919
• Update Time: 2025-10-28

6-Iodo-3-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F3IN2O2/c7-6(8,9)5-3(12(13)14)1-2-4(10)11-5/h1-2H
• InChI Key： ZUNNSICLMBMCKL-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(F)(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1803738-73-9)

6-Iodo-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1803738-73-9) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring an iodo substituent, a nitro group, and a trifluoromethyl moiety, serves as a versatile building block for synthesizing complex molecules. Its CAS number 1803738-73-9 is frequently searched in scientific databases, reflecting its growing importance in modern chemistry.

The 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine scaffold is particularly valuable in medicinal chemistry, where researchers leverage its reactive sites for designing novel drug candidates. The presence of the iodo group allows for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in creating biologically active compounds. Additionally, the nitro and trifluoromethyl groups contribute to the compound's electron-withdrawing properties, enhancing its utility in electron-deficient systems.

In the context of agrochemical innovation, 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine is explored for its potential in developing next-generation pesticides and herbicides. The trifluoromethyl group, a common motif in agrochemicals, improves the compound's lipophilicity and metabolic stability, making it a promising candidate for crop protection formulations. This aligns with the increasing demand for sustainable farming solutions, a hot topic in global agriculture.

From a material science perspective, this compound's unique properties are being investigated for applications in organic electronics and advanced coatings. The nitro and trifluoromethyl groups can influence the electronic properties of polymers, potentially leading to breakthroughs in flexible displays or conductive materials. Such applications are highly relevant to the booming renewable energy and smart device industries.

The synthesis of 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine typically involves halogenation and nitration reactions, followed by the introduction of the trifluoromethyl group. Researchers often optimize these processes to achieve high yield and purity, as these factors are critical for its downstream applications. The compound's CAS registry number 1803738-73-9 is a key identifier in patent literature and academic publications, underscoring its industrial and academic relevance.

Given the rising interest in green chemistry, efforts are underway to develop eco-friendly synthetic routes for 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine. This includes exploring catalytic methods and renewable solvents, which resonate with the global push toward sustainability. Such innovations are frequently discussed in scientific forums and industry reports, making this compound a focal point for future research.

In summary, 6-Iodo-3-nitro-2-(trifluoromethyl)pyridine (CAS No. 1803738-73-9) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address global challenges in health, agriculture, and technology. As scientific inquiries into this compound continue to grow, its CAS number 1803738-73-9 will remain a critical reference for professionals across multiple disciplines.